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Compound of Interest

Compound Name: Simazine-d10

Cat. No.: B155400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the proper handling

and disposal of Simazine-d10. Adherence to these procedures is critical for ensuring

personnel safety and maintaining a secure laboratory environment. Simazine-d10, a

deuterated analog of the triazine herbicide Simazine, is primarily used as an internal standard

for analytical quantification.[1] While the deuteration alters its mass for analytical purposes, the

chemical's toxicological properties are considered to be equivalent to those of Simazine.

Simazine is suspected of causing cancer and is very toxic to aquatic life.[2][3][4][5] Therefore,

stringent safety measures are imperative.

Chemical and Physical Properties of Simazine
Understanding the properties of Simazine is fundamental to safe handling. As Simazine-d10 is

an isotopic variant, its physical and chemical characteristics are nearly identical to the parent

compound.
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Property Value Reference

Chemical Formula C₇H₂D₁₀ClN₅ [1]

Molecular Weight 211.72 g/mol

Appearance
White to off-white crystalline

powder/solid
[6][7]

Melting Point 225-227 °C (437-441 °F) [6][7]

Solubility
Insoluble in water; Slightly

soluble in DMF and DMSO
[1][7]

Vapor Pressure 6.1 x 10⁻⁹ mmHg at 20 °C [7]

Stability

Stable under normal

conditions. Hydrolyzed by

strong acids and alkalis.[7][8]

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is mandatory when handling Simazine-d10 to prevent dermal,

ocular, and inhalation exposure.[9] The following table outlines the required equipment for

various laboratory activities involving this compound.
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Activity
Hand
Protection

Eye/Face
Protection

Body
Protection

Respiratory
Protection

Footwear

Weighing/Pre

-analysis

Chemical-

resistant

gloves (e.g.,

Nitrile,

Neoprene,

PVC)[2][10]

Safety

glasses with

side shields

or chemical

splash

goggles[10]

[11]

Laboratory

coat or

disposable

coveralls[12]

Required if

dust is

generated;

use a

NIOSH-

approved

respirator

with a

particulate

filter

Closed-toe

shoes

Handling

Solutions

Chemical-

resistant

gauntlet

gloves

extending up

the

forearm[10]

Chemical

splash

goggles and

a face

shield[2][10]

Chemical-

resistant

apron over a

lab coat or

coveralls[2][9]

Work in a

certified

chemical

fume hood to

avoid vapor

inhalation

Chemical-

resistant

boots or shoe

covers[10]

[13]

Spill

Cleanup/Disp

osal

Heavy-duty,

chemical-

resistant

gloves[10]

Chemical

splash

goggles and

a face

shield[2][10]

Chemical-

resistant,

disposable

suit or

coveralls[13]

NIOSH-

approved

respirator

with

appropriate

cartridges for

organic

vapors and

particulates

Chemical-

resistant

boots[11][13]

Always inspect PPE for integrity before use and replace it if damaged. Wash reusable PPE

after each use.[11]

Operational Plan: Step-by-Step Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://kenso.com.au/wp-content/uploads/2021/12/Simazine-900-SDS_R1_1221.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
https://scholarworks.umass.edu/bitstreams/d1066f8d-2895-4d81-8569-11c3d5231624/download
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://kenso.com.au/wp-content/uploads/2021/12/Simazine-900-SDS_R1_1221.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://kenso.com.au/wp-content/uploads/2021/12/Simazine-900-SDS_R1_1221.pdf
https://publications.mgcafe.uky.edu/files/pat6.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://kenso.com.au/wp-content/uploads/2021/12/Simazine-900-SDS_R1_1221.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://osha.oregon.gov/OSHAPubs/1018.pdf
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
https://osha.oregon.gov/OSHAPubs/1018.pdf
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This section details the procedural workflow for safely handling Simazine-d10 in a laboratory

setting, from receiving to disposal.

Preparation and Engineering Controls
Designated Area: All work with Simazine-d10, both solid and in solution, must be conducted

in a designated area, such as a certified chemical fume hood, to minimize inhalation

exposure.

Ventilation: Ensure adequate ventilation is maintained throughout the procedure.

Safety Equipment: Confirm that a safety shower, eyewash station, and spill cleanup kit are

readily accessible before beginning work.

Handling the Solid Compound
Weighing: When weighing the solid Simazine-d10 powder, use a balance inside a fume

hood or a ventilated balance enclosure to contain any airborne particles.

Aliquotting: Use tools and techniques that minimize dust generation.

Solution Preparation
Solvent Addition: Slowly add the solvent to the solid Simazine-d10 to avoid splashing.

Mixing: Cap the container securely before mixing or vortexing.

Post-Handling Decontamination
Work Surfaces: Thoroughly decontaminate all work surfaces with an appropriate cleaning

agent.

Equipment: Clean all non-disposable equipment used during the process.

PPE Removal: Remove PPE in a manner that avoids self-contamination. Wash the outside

of gloves before removing them.[14] Remove lab coat or coveralls, followed by goggles/face

shield, and finally gloves.
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Hand Washing: Wash hands thoroughly with soap and water immediately after removing

PPE.[15]

Workflow for Handling Simazine-d10
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1. Preparation

2. Handling & Procedure

3. Decontamination & Disposal
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Fume Hood

Transfer Solution to
Sealed Container
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Work Surfaces

Dispose of Waste in
Labeled Containers
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Contaminated PPE

Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Simazine-d10.
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Emergency Procedures and First Aid
In case of accidental exposure, immediate action is critical.

Skin Contact: Immediately remove all contaminated clothing.[10] Wash the affected area

thoroughly with soap and water for at least 15 minutes.[2][4]

Eye Contact: Hold eyelids open and flush with copious amounts of clean, tepid water for at

least 15 minutes.[4][10] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[2][4] If breathing is difficult, administer

oxygen and seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give a glass of water to

drink.[4] Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Disposal Plan: Managing Simazine-d10 Waste
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance. Simazine is very toxic to aquatic life.[16]

Waste Segregation: All materials contaminated with Simazine-d10, including disposable

PPE, pipette tips, and empty containers, must be collected in a dedicated, clearly labeled,

and sealed hazardous waste container.

Liquid Waste: Collect unused solutions and solvent rinses in a labeled, sealed container for

hazardous chemical waste.

Solid Waste: Collect contaminated solids in a separate, labeled hazardous waste container.

Container Disposal: Do not reuse empty containers.[14] They should be triple-rinsed with an

appropriate solvent, with the rinsate collected as hazardous waste. The container should

then be punctured or crushed before disposal through an approved waste management

facility.[15]

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal environmental regulations.[17][18] Consult your institution's Environmental Health
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and Safety (EHS) department for specific guidance. Do not dispose of undiluted chemicals

on site or pour waste down the drain.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155400#personal-protective-equipment-for-handling-
simazine-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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